4-(Cyclopropylsulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane
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Overview
Description
Synthesis Analysis
This involves a detailed examination of the methods used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the overall yield of the reaction .Molecular Structure Analysis
This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, its stability under various conditions, and any catalysts that may affect its reactivity .Physical And Chemical Properties Analysis
This involves studying properties such as the compound’s melting point, boiling point, solubility in various solvents, and its spectral properties .Scientific Research Applications
Antimicrobial Applications : Some derivatives of sulfonamides, like "4-(Cyclopropylsulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane," have shown promising results as antimicrobial agents. These compounds have been synthesized and evaluated for their antibacterial and antifungal activities (Darwish et al., 2014).
Cancer Research : Certain derivatives have been explored for their potential in cancer treatment. For instance, compounds with a 4-sulfonyl group bearing substituents like thiophenyl have been studied for their preclinical antitumor activity and some have even progressed to clinical trials (Hunt et al., 2000).
Optical and Electronic Materials : Sulfone-substituted thiophene compounds, which could include "this compound," have been synthesized for use in nonlinear optical materials due to their high thermal stability and good transparency (Chou et al., 1996).
Anticonvulsant Properties : Derivatives of this compound have been synthesized and evaluated for their anticonvulsant activity, highlighting their potential use in neurological treatments (Thakur et al., 2017).
Inhibitors in Enzymatic Studies : Certain sulfonamide derivatives have been tested as inhibitors of enzymes like carbonic anhydrase, which play a role in various physiological functions and are of interest in cancer research (Morsy et al., 2009).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-cyclopropylsulfonyl-7-thiophen-2-yl-1,4-thiazepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2S3/c14-18(15,10-3-4-10)13-6-5-12(17-9-7-13)11-2-1-8-16-11/h1-2,8,10,12H,3-7,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWJKVNLDYPMIRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)N2CCC(SCC2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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